Cas no 106580-21-6 (9,10-Anthracenedione, 2,6-bis(dimethylamino)-)

• Product Name: 9,10-Anthracenedione, 2,6-bis(dimethylamino)-
• CAS No: 106580-21-6
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 1182845
• PubChem ID: 458830
• Update Time: 2025-04-20

9,10-Anthracenedione, 2,6-bis(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2,6-bis(dimethylamino)-
• 2,6-bis(dimethylamino)anthracene-9,10-dione
• SCHEMBL9769393
• 106580-21-6
• 2,7-bis(dimethylamino)-5,10-anthraquinone
• DTXSID20332572
• 2,6-Bis(dimethylamino)anthraquinone

• Inchi： 1S/C18H18N2O2/c1-19(2)11-5-7-13-15(9-11)17(21)14-8-6-12(20(3)4)10-16(14)18(13)22/h5-10H,1-4H3
• InChI Key： ZGFNWJKSRCEHAA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C(C2C=CC(=CC=21)N(C)C)=O)N(C)C

Computed Properties

• Exact Mass: 294.13694
• Monoisotopic Mass: 294.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62
• LogP: 2.59400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones 2-aminoanthraquinones